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Compound of Interest

Compound Name: Metallo-|A-lactamase-IN-13

Cat. No.: B15137720 Get Quote

Application Notes and Protocols for Metallo-β-
lactamase-IN-13
Audience: Researchers, scientists, and drug development professionals.

Introduction
Metallo-β-lactamase-IN-13 is a potent, pan-inhibitor of metallo-β-lactamases (MBLs), a class of

zinc-dependent enzymes that confer broad-spectrum resistance to β-lactam antibiotics in

Gram-negative bacteria.[1] This document provides detailed protocols for the preparation of

stock solutions of Metallo-β-lactamase-IN-13 for use in various in vitro and in vivo experimental

settings. Adherence to these guidelines will help ensure the accuracy and reproducibility of

experimental results.

Chemical and Physical Properties
A summary of the key quantitative data for Metallo-β-lactamase-IN-13 is presented in the table

below for easy reference.
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Property Value

Molecular Weight 441.41 g/mol [1]

Chemical Formula C₁₅H₁₀F₃N₇O₂S₂[1]

CAS Number 1802366-23-9[1]

Appearance Solid[1]

Recommended Solvent Dimethyl sulfoxide (DMSO)

Storage of Solid Store at -20°C for long-term storage.

Storage of Stock Solution
Aliquot and store at -20°C or -80°C. Avoid

repeated freeze-thaw cycles.

Safety Precautions
As a specific Safety Data Sheet (SDS) for Metallo-β-lactamase-IN-13 is not readily available,

general laboratory safety precautions should be strictly followed when handling this compound.

Personal Protective Equipment (PPE): Wear appropriate PPE, including a lab coat, safety

glasses, and chemical-resistant gloves.

Handling: Avoid inhalation of dust and direct contact with skin and eyes. Handle the

compound in a well-ventilated area, preferably in a chemical fume hood.

Disposal: Dispose of waste in accordance with local, state, and federal regulations.

Experimental Protocols
This protocol describes the preparation of a high-concentration stock solution of Metallo-β-

lactamase-IN-13 in DMSO. The final concentration should be determined based on the

solubility of the specific batch of the compound and the requirements of the experiment. It is

recommended to perform a small-scale solubility test before preparing a large volume of stock

solution.

Materials:
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Metallo-β-lactamase-IN-13 (solid)

Anhydrous Dimethyl sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Vortex mixer

Calibrated analytical balance

Procedure:

Equilibration: Allow the vial containing solid Metallo-β-lactamase-IN-13 to equilibrate to room

temperature before opening to prevent condensation.

Weighing: Accurately weigh the desired amount of the compound using a calibrated

analytical balance. Perform this step in a chemical fume hood.

Dissolution:

Transfer the weighed compound to a sterile microcentrifuge tube or vial.

Add the calculated volume of anhydrous DMSO to achieve the desired stock concentration

(e.g., 10 mM or 50 mM).

Example Calculation for a 10 mM Stock Solution:

To prepare 1 mL of a 10 mM stock solution, you would need:

Mass (mg) = 10 mmol/L * 1 mL * 441.41 g/mol * (1 mg / 0.001 g) = 4.41 mg

Dissolve 4.41 mg of Metallo-β-lactamase-IN-13 in 1 mL of DMSO.

Solubilization: Vortex the solution thoroughly until the compound is completely dissolved.

Gentle warming (e.g., in a 37°C water bath for a few minutes) may aid in dissolution, but be

cautious of potential compound degradation at elevated temperatures. Visually inspect the

solution to ensure there are no undissolved particles.
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Aliquoting and Storage:

Aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes.

This will minimize the number of freeze-thaw cycles.

Store the aliquots at -20°C or -80°C for long-term stability.

Working solutions are typically prepared by diluting the high-concentration stock solution in an

appropriate aqueous buffer or cell culture medium.

Important Considerations:

DMSO Concentration: When preparing working solutions for cell-based assays, ensure that

the final concentration of DMSO is kept low (typically below 0.5%) to avoid solvent-induced

toxicity.

Aqueous Solubility: Metallo-β-lactamase-IN-13 may have limited solubility in aqueous

solutions. It is crucial to ensure that the compound remains in solution at the final working

concentration. A serial dilution approach is recommended.

Procedure:

Thawing: Thaw a single aliquot of the high-concentration stock solution at room temperature.

Serial Dilution: Perform a series of dilutions of the stock solution with the desired aqueous

buffer (e.g., PBS, HEPES) or cell culture medium to achieve the final working concentration.

Mixing: Gently mix the working solution after each dilution step.

Use: Use the freshly prepared working solution in your experiments immediately. Do not

store aqueous working solutions for extended periods unless their stability has been verified.

Visualizations
The following diagram illustrates the general workflow for preparing a stock solution of Metallo-

β-lactamase-IN-13.
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Workflow for Metallo-β-lactamase-IN-13 Stock Solution Preparation
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Caption: Workflow for preparing a stock solution.
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Metallo-β-lactamase-IN-13 acts by inhibiting metallo-β-lactamases, thereby preventing the

inactivation of β-lactam antibiotics. The diagram below shows a simplified representation of this

mechanism of action.

Mechanism of Action of Metallo-β-lactamase-IN-13
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Caption: Metallo-β-lactamase-IN-13 mechanism.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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